Cas no 1547025-38-6 (octahydropyrrolo[2,3-c]pyrrol-2-one)

• Product Name: octahydropyrrolo[2,3-c]pyrrol-2-one
• CAS No: 1547025-38-6
• MF: C₆H₁₀N₂O
• MW: 126.16
• CID: 5295984
• Update Time: 2026-03-10

octahydropyrrolo[2,3-c]pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one
• octahydropyrrolo[2,3-c]pyrrol-2-one

• Inchi： 1S/C6H10N2O/c9-6-1-4-2-7-3-5(4)8-6/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： LELWCGYOYKRSOE-UHFFFAOYSA-N
• SMILES： N1C(=O)CC2CNCC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on octahydropyrrolo[2,3-c]pyrrol-2-one

Octahydropyrrolo[2,3-c]pyrrol-2-one (CAS No. 1547025-38-6): An Overview of a Promising Heterocyclic Compound

Octahydropyrrolo[2,3-c]pyrrol-2-one (CAS No. 1547025-38-6) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and structural versatility.

The structure of octahydropyrrolo[2,3-c]pyrrol-2-one consists of a seven-membered ring with a ketone functional group, making it a valuable scaffold for the development of novel drugs and bioactive molecules. The presence of the ketone group and the nitrogen atom within the ring provides opportunities for functionalization and modification, which can enhance its pharmacological properties and therapeutic potential.

Recent research has highlighted the potential of octahydropyrrolo[2,3-c]pyrrol-2-one in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry demonstrated that certain octahydropyrrolo[2,3-c]pyrrol-2-one derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, octahydropyrrolo[2,3-c]pyrrol-2-one has also shown promise in the field of neuropharmacology. Research conducted at the University of California revealed that specific derivatives of this compound possess neuroprotective effects and may be useful in treating neurodegenerative disorders such as Alzheimer's disease. The mechanism of action involves the modulation of neurotransmitter levels and the reduction of oxidative stress in neuronal cells.

The synthesis of octahydropyrrolo[2,3-c]pyrrol-2-one has been extensively studied to optimize its production and functionalization. A common synthetic route involves the cyclization of appropriate precursors under controlled conditions. One notable method involves the use of palladium-catalyzed reactions to form the seven-membered ring efficiently. This approach not only improves yield but also allows for the introduction of various substituents at specific positions on the ring, thereby expanding its chemical diversity.

The biological activity of octahydropyrrolo[2,3-c]pyrrol-2-one is further enhanced by its ability to interact with multiple biological targets. For example, some derivatives have been found to exhibit antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes them potential candidates for developing new antibiotics to combat drug-resistant strains.

In the context of cancer research, octahydropyrrolo[2,3-c]pyrrol-2-one has shown promise as an anticancer agent. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that octahydropyrrolo[2,3-c]pyrrol-2-one could be a valuable lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of octahydropyrrolo[2,3-c]pyrrol-2-one are also an important area of investigation. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its bioavailability and reduce potential side effects. Techniques such as prodrug design and nanoparticle formulation have been explored to improve these properties.

In conclusion, octahydropyrrolo[2,3-c]pyrrol-2-one (CAS No. 1547025-38-6) is a versatile heterocyclic compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a promising candidate for future pharmaceutical innovations.